Cas no 1172064-06-0 (1-(3-Methyl-4-nitrophenyl)homopiperazine hydrochloride)

• Product Name: 1-(3-Methyl-4-nitrophenyl)homopiperazine hydrochloride
• CAS No: 1172064-06-0
• MF: C₁₂H₁₈ClN₃O₂
• MW: 271.743221759796
• CID: 1067635
• PubChem ID: 44119750
• Update Time: 2025-04-20

1-(3-Methyl-4-nitrophenyl)homopiperazine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-Methyl-4-nitrophenyl)homopiperazine hydrochloride
• 1-(3-methyl-4-nitrophenyl)-1,4-diazepane hydrochloride
• 1-(3-methyl-4-nitrophenyl)-1,4-diazepanehydrochloride
• AKOS015844758
• MFCD08692410
• 1-(3-methyl-4-nitrophenyl)-1,4-diazepane;hydrochloride
• 1172064-06-0
• DB-017223

• MDL： MFCD08692410
• Inchi： 1S/C12H17N3O2.ClH/c1-10-9-11(3-4-12(10)15(16)17)14-7-2-5-13-6-8-14;/h3-4,9,13H,2,5-8H2,1H3;1H
• InChI Key： QDDCVBUUWCHAIW-UHFFFAOYSA-N
• SMILES： Cl.[O-][N+](C1C=CC(=CC=1C)N1CCNCCC1)=O

Computed Properties

• Exact Mass: 271.1087545g/mol
• Monoisotopic Mass: 271.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Melting Point: 210-212(dec.)

1-(3-Methyl-4-nitrophenyl)homopiperazine hydrochloride Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT